Cas no 103028-63-3 (5-Nitroquinolin-6-ol)

• Product Name: 5-Nitroquinolin-6-ol
• CAS No: 103028-63-3
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD00458160
• CID: 1032049
• PubChem ID: 3997706
• Update Time: 2025-06-13

5-Nitroquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-Nitroquinolin-6-ol
• 5-nitro-6-hydroxyquinoline
• 5-Nitro-chinolin-6-ol
• 5-nitro-quinolin-6-ol
• 6-hydroxy-5-nitroquinoline
• 6-Quinolinol, 5-nitro-
• AC1N2HMD
• ACMC-20m5xz
• CTK0D8760
• Oprea1_269842
• RW3144
• SureCN3037149
• 103028-63-3
• SB68106
• DTXSID60398455
• SCHEMBL3037149
• G55158
• DB-340984
• AKOS016011710
• EN300-2666413

• MDL： MFCD00458160
• Inchi： 1S/C9H6N2O3/c12-8-4-3-7-6(2-1-5-10-7)9(8)11(13)14/h1-5,12H
• InChI Key： VNTMHRXHQYOVLK-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(=CC=CN=2)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-Nitroquinolin-6-ol

Recent Advances in the Study of 5-Nitroquinolin-6-ol (CAS: 103028-63-3): A Comprehensive Research Brief

The compound 5-Nitroquinolin-6-ol (CAS: 103028-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. The information presented herein is derived from peer-reviewed academic papers, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the unique chemical properties of 5-Nitroquinolin-6-ol, which make it a promising candidate for various biomedical applications. For instance, its nitro group and hydroxyl functionality contribute to its reactivity, enabling it to interact with biological targets such as enzymes and receptors. Researchers have explored its role as a potential inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory drugs. Additionally, its structural similarity to other bioactive quinoline derivatives has spurred interest in its anticancer properties.

One of the most notable advancements in the study of 5-Nitroquinolin-6-ol is its synthesis and optimization. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route for this compound, which significantly improves its accessibility for further research. The study also investigated the compound's stability under various physiological conditions, providing critical insights into its pharmacokinetic profile. These findings are instrumental in advancing the compound's transition from bench to bedside.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy against a range of pathogens and cancer cell lines. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 5-Nitroquinolin-6-ol exhibits potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. Another study, published in European Journal of Pharmacology in 2023, revealed its ability to induce apoptosis in colorectal cancer cells, underscoring its potential as an anticancer agent.

Despite these promising results, challenges remain in the development of 5-Nitroquinolin-6-ol as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Recent efforts have focused on structural modifications to enhance its drug-like properties while retaining its biological activity. For instance, a 2023 patent application disclosed a series of derivatives designed to improve the compound's pharmacokinetic and safety profiles.

In conclusion, 5-Nitroquinolin-6-ol (CAS: 103028-63-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should prioritize optimizing its chemical properties and evaluating its efficacy in preclinical and clinical settings. This research brief underscores the importance of continued exploration of this compound to unlock its full potential in addressing unmet medical needs.